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Compound of Interest

Compound Name: SGC0946

Cat. No.: B610810 Get Quote

Disclaimer: A comprehensive, publicly available Safety Data Sheet (SDS) for SGC0946 with

specific quantitative data on personal protective equipment (PPE) performance was not found.

The following guidance is based on the known properties of SGC0946 as a potent research

compound and established best practices for handling such materials. It is imperative to

supplement this information with a thorough risk assessment and to consult with your

institution's Environmental Health and Safety (EHS) department before commencing any work.

SGC0946 is a highly potent and selective inhibitor of the DOT1L methyltransferase, requiring

careful handling to minimize exposure. This guide provides essential safety protocols,

operational procedures, and disposal plans for researchers, scientists, and drug development

professionals working with this compound.

Personal Protective Equipment (PPE)
Due to its potency, a stringent PPE protocol is mandatory when handling SGC0946 in both

solid form and in solution. The following table summarizes the recommended PPE.
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Equipment Specification Purpose

Gloves
Double-gloving with nitrile or

neoprene gloves.

Prevents skin contact. The

outer glove should be removed

immediately after handling the

compound.

Eye Protection
Chemical splash goggles or a

face shield.

Protects eyes from dust

particles and splashes of

solutions.

Lab Coat
A fully buttoned lab coat with

tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) is recommended

when handling the solid

compound outside of a

certified chemical fume hood

or glove box to prevent

inhalation of fine particles.

Prevents inhalation of the

potent compound.

Logistical and Storage Information
Proper storage and preparation of SGC0946 are crucial for maintaining its integrity and

ensuring safety.

Parameter Guideline Notes

Storage Temperature Long-term: -20°C. Protect from light.

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO). Insoluble in water.

Prepare stock solutions in a

certified chemical fume hood.

Appearance Solid.

Handle as a fine powder,

which can be easily

aerosolized.
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The following step-by-step procedures are designed to minimize exposure and ensure the safe

handling and disposal of SGC0946.

Operational Plan: Step-by-Step Guidance
Preparation:

Designate a specific area for handling SGC0946, preferably within a certified chemical

fume hood or a glove box.

Ensure all necessary PPE is readily available and in good condition.

Prepare all required equipment (e.g., microbalance, spatulas, vials, solvents) and place

them within the designated handling area.

Have a dedicated chemical waste container ready.

Handling the Solid Compound:

Perform all weighing and aliquoting of solid SGC0946 within a chemical fume hood or

glove box to contain any dust.

Use appropriate tools (e.g., anti-static spatulas) to handle the powder.

Close the primary container immediately after use.

Preparing Solutions:

When dissolving SGC0946 in DMSO, add the solvent to the solid to minimize the risk of

generating dust.

Cap the vial tightly and vortex or sonicate to ensure complete dissolution.

Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

Post-Handling:
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Carefully remove the outer pair of gloves and dispose of them in the designated chemical

waste container.

Wipe down the work surface and any equipment used with an appropriate deactivating

solution (if available and validated) or a cleaning agent recommended by your EHS

department.

Remove the remaining PPE and dispose of it in the appropriate waste stream.

Wash hands thoroughly with soap and water.

Disposal Plan
All materials contaminated with SGC0946 must be treated as hazardous waste.

Solid Waste:

Dispose of all contaminated solid materials, including pipette tips, vials, and PPE, in a

clearly labeled hazardous waste container.

Liquid Waste:

Collect all liquid waste containing SGC0946, including unused solutions and rinsates, in a

sealed and clearly labeled hazardous waste container.

Do not pour any SGC0946-containing solutions down the drain.

Waste Pickup:

Follow your institution's procedures for the pickup and disposal of hazardous chemical

waste.

Workflow for Handling SGC0946
The following diagram illustrates the logical workflow for the safe handling and disposal of

SGC0946.
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Caption: Workflow for the safe handling and disposal of SGC0946.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
SGC0946]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610810#personal-protective-equipment-for-handling-
sgc0946]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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